Cas no 2368870-39-5 (Galegine hydrochloride)

• Product Name: Galegine hydrochloride
• CAS No: 2368870-39-5
• MF: C₆H₁₄ClN₃
• MW: 163.648459911346
• CID: 4774292
• PubChem ID: 139034173
• Update Time: 2026-02-26

Galegine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Galegine (hydrochloride)
• 1-(3-Methylbut-2-en-1-yl)guanidine hydrochloride
• 1-(3-Methylbut-2-en-1-yl)guanidine xhydrochloride
• Galegine hydrochloride
• 1-(3-Methylbut-2-en-1-yl)guanidine HCl
• 2-(3-methylbut-2-enyl)guanidine;hydrochloride
• BS-16268
• CS-0112573
• D81045
• HY-N0930B
• DA-73626
• AKOS037649017
• 2368870-39-5
• C6H14ClN3
• galegin hydrochloride

• Inchi： 1S/C6H13N3.ClH/c1-5(2)3-4-9-6(7)8;/h3H,4H2,1-2H3,(H4,7,8,9);1H
• InChI Key： QORPDBRMGGUYRL-UHFFFAOYSA-N
• SMILES： Cl.N(=C(/N)\N)/C/C=C(\C)/C

Computed Properties

• Exact Mass: 163.0876252g/mol
• Monoisotopic Mass: 163.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines

Additional information on Galegine hydrochloride

Galegine Hydrochloride (CAS No: 2368870-39-5)

Galegine hydrochloride, with the CAS number 2368870-39-5, is a compound that has garnered significant attention in the fields of pharmacology and natural product research. Derived from the legume plant Galega officinalis, commonly known as goat's rue, this compound has been extensively studied for its potential therapeutic applications. Recent advancements in research have shed light on its mechanisms of action, bioavailability, and efficacy in various disease models.

Galegine hydrochloride is a quinazoline alkaloid, a class of compounds known for their diverse biological activities. The compound exhibits potent anti-diabetic properties, particularly through its ability to stimulate insulin secretion from pancreatic beta-cells. This effect has been validated in numerous preclinical studies, where it demonstrated significant glucose-lowering effects in diabetic animal models. Furthermore, recent studies have highlighted its potential as an adjunct therapy for managing obesity-related complications, such as non-alcoholic fatty liver disease (NAFLD), due to its lipid-lowering properties.

The molecular structure of galegine hydrochloride plays a crucial role in its pharmacokinetics and bioavailability. Research indicates that the compound undergoes rapid absorption and metabolism in the liver, with metabolites exhibiting varying potencies. This understanding has led to the development of novel formulations aimed at improving its stability and bioavailability. For instance, researchers have explored the use of nanotechnology-based delivery systems to enhance the therapeutic efficacy of galegine hydrochloride while minimizing side effects.

One of the most promising areas of research involving galegine hydrochloride is its potential application in neurodegenerative diseases. Recent studies have demonstrated that this compound possesses neuroprotective properties, potentially through its ability to modulate oxidative stress and inflammation. In particular, it has shown promise in models of Alzheimer's disease, where it exhibited protective effects against amyloid-beta-induced toxicity. These findings underscore the need for further clinical trials to evaluate its safety and efficacy in human populations.

In addition to its therapeutic applications, galegine hydrochloride has also been investigated for its role in modulating gut microbiota. Emerging evidence suggests that this compound may influence the composition and function of gut bacteria, potentially contributing to its anti-inflammatory and anti-diabetic effects. This dual mechanism of action highlights the complexity and versatility of galegine hydrochloride, making it a compelling candidate for multi-target therapies.

The synthesis and characterization of galegine hydrochloride have also been subjects of recent research. Advances in organic chemistry have enabled the development of efficient synthetic routes, facilitating large-scale production for preclinical and clinical studies. These advancements have further propelled interest in exploring its therapeutic potential across various indications.

In conclusion, galegine hydrochloride (CAS No: 2368870-39-5) stands as a testament to the rich pharmacological diversity found in natural products. With ongoing research uncovering new insights into its mechanisms of action and therapeutic applications, this compound holds immense promise for addressing unmet medical needs in diabetes, neurodegenerative diseases, and beyond. As research continues to evolve, galegine hydrochloride is poised to play a pivotal role in the development of innovative therapeutic strategies.